Cas no 113973-31-2 ((Z)-Akuammidine)

(Z)-Akuammidine Properties

Names and Identifiers

• Sarpagan-16-carboxylicacid, 17-hydroxy-, methyl ester, (19Z)-
• (Z)-Akuammidine
• Methyl (15α,16S,19Z)-16-(hydroxymethyl)sarpagan-17-oate
• 17-hydroxy-sarpagane-16-carboxylic acid
• diphenylphosphinated
• DIPHENYLPHOSPHINO-POLYSTYRENE
• PL-TPP MP-RESIN
• PL-TPP RESIN
• polymer-bound triphenylphosphine
• polymer-supported triphenylphosphine
• Polyneuridin
• POLYSTYRENE-PPH2
• PS-triphenylphosphine
• triphenyl phosphine on polymer
• TRIPHENYLPHOSPHINE NOVAGEL
• triphenylphosphine on polystyrene
• TRIPHENYLPHOSPHINE PS
• TRIPHENYLPHOSPHINE PS RESIN
• TRIPHENYLPHOSPHINE RESIN
• triphenylphosphine-polystyrene
• (19Z)-Rhazine
• 19(Z)-Akuammidine
• [ "" ]
• 19-(Z)-Akuammidine
• D85054
• CID 138113962
• 113973-31-2
• methyl (1R)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.0^{2,10.0^{4,9.0^{12,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
• B0005-161095
• BCP33542
• (Z)-Rhazine
• CS-0016105
• AKOS040760766
• HY-N0969
• RCEFXZXHYFOPIE-KGVSQERTSA-N
• Methyl (15Z)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
• Methyl 17-hydroxysarpagan-16-carboxylate, (16R)-
• Sarpagan-16-carboxylic acid, 17-hydroxy-, methyl ester, (16R)-
• Rhazin
• Polyneuridine
• Akuammidine
• Normacusine A
• (-)-Polyneuridine
• +Expand

• InChIKey： RCEFXZXHYFOPIE-DDDQHCDISA-N
• Inchi： 1S/C21H24N2O3/c1-3-12-10-23-17-9-15(12)21(11-24,20(25)26-2)18(23)8-14-13-6-4-5-7-16(13)22-19(14)17/h3-7,15,17-18,22,24H,8-11H2,1-2H3/t15?,17-,18-,21-/m0/s1
• SMILES： O([H])C([H])([H])[C@]1(C(=O)OC([H])([H])[H])C2([H])C(=C([H])C([H])([H])[H])C([H])([H])N3[C@]([H])(C4=C(C5=C([H])C([H])=C([H])C([H])=C5N4[H])C([H])([H])[C@]31[H])C2([H])[H]

Computed Properties

• Exact Mass: 352.17900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 352.17869263 g/mol
• Heavy Atom Count: 26
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 65.6
• Molecular Weight: 352.4

Experimental Properties

• LogP: 2.50510
• PSA: 65.56000
• Color/Form: Cryst.